Cas no 255881-81-3 (4-(FURAN-2-YL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 4-(FURAN-2-YL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 255881-81-3
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• MDL: MFCD19201125
• CID: 5248482
• Update Time: 2025-10-25

4-(FURAN-2-YL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(2-furanyl)-
• 4-(FURAN-2-YL)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD19201125
• Inchi： 1S/C10H7ClO3S/c11-15(12,13)9-5-3-8(4-6-9)10-2-1-7-14-10/h1-7H
• InChI Key： GGRUAIHRPJSYMZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C2=CC=CO2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-(FURAN-2-YL)BENZENE-1-SULFONYL CHLORIDE

4-(Furan-2-yl)benzene-1-sulfonyl chloride (CAS No: 255881-81-3)

The compound 4-(Furan-2-yl)benzene-1-sulfonyl chloride, with the CAS number 255881-81-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group attached to a benzene ring substituted with a furan moiety at the para position. The sulfonyl chloride group (-SO₂Cl) is a reactive functional group that plays a pivotal role in various chemical transformations, making this compound a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 4-(Furan-2-yl)benzene-1-sulfonyl chloride in the development of novel materials with tailored electronic properties. For instance, researchers have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity. The furan substituent introduces electron-donating properties, while the sulfonyl chloride group provides reactivity, making this compound ideal for cross-coupling reactions and other organometallic transformations.

In the context of drug discovery, 4-(Furan-2-yl)benzene-1-sulfonyl chloride has been employed as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct complex molecular architectures with high precision. Notably, recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, further enhancing its utility in medicinal chemistry.

The synthesis of 4-(Furan-2-yl)benzene-1-sulfonyl chloride typically involves multi-step processes that begin with the preparation of the corresponding benzene sulfonic acid derivative. Subsequent chlorination under controlled conditions yields the sulfonyl chloride product. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly impact the reactivity and performance of this compound in downstream applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 4-(Furan-2-yl)benzene-1-sulfonyl chloride is crucial for its safe handling and disposal. Recent studies have focused on assessing its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in natural systems.

In summary, 4-(Furan-2-yl)benzene-1-sulfonyl chloride (CAS No: 255881-81-3) is a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic strategies, this compound is poised to play an even more prominent role in advancing scientific innovation.